Cas no 133849-48-6 (4-carbamoyl-2-dodecanamidobutanoic acid)

• Product Name: 4-carbamoyl-2-dodecanamidobutanoic acid
• CAS No: 133849-48-6
• MF: C₁₇H₃₂N₂O₄
• MW: 328.446985244751
• MDL: MFCD30180529
• CID: 5240649
• PubChem ID: 4149210
• Update Time: 2026-03-08

4-carbamoyl-2-dodecanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-carbamoyl-2-dodecanamidobutanoic acid
• n-lauroyl glutamine
• 4-carbamoyl-2-dodecanamidobutanoicacid
• Glutamine, N2-(1-oxododecyl)-

• MDL： MFCD30180529
• Inchi： 1S/C17H32N2O4/c1-2-3-4-5-6-7-8-9-10-11-16(21)19-14(17(22)23)12-13-15(18)20/h14H,2-13H2,1H3,(H2,18,20)(H,19,21)(H,22,23)
• InChI Key： USMCNVFGYLZLGM-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NC(C(=O)O)CCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 359
• XLogP3: 3.5
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-carbamoyl-2-dodecanamidobutanoic acid

Introduction to 4-carbamoyl-2-dodecanamidobutanoic acid (CAS No. 133849-48-6)

4-carbamoyl-2-dodecanamidobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 133849-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure with both carbamoyl and amide functional groups, exhibits unique chemical properties that make it a valuable candidate for various research applications. The molecular architecture of 4-carbamoyl-2-dodecanamidobutanoic acid consists of a long aliphatic chain (dodecyl) linked to a carboxylic acid group, with an amide substituent at the second carbon and a carbamoyl group at the fourth carbon. Such structural features contribute to its potential role in drug design and development, particularly in modulating biological pathways and interactions.

The synthesis and characterization of 4-carbamoyl-2-dodecanamidobutanoic acid have been the focus of several recent studies, highlighting its significance in medicinal chemistry. Advanced synthetic methodologies, including multi-step organic transformations and catalytic processes, have been employed to achieve high yields and purity levels. These efforts are crucial for ensuring that the compound meets the stringent requirements for preclinical and clinical studies. The structural complexity of 4-carbamoyl-2-dodecanamidobutanoic acid presents both challenges and opportunities for researchers. The long hydrophobic dodecyl chain can enhance membrane permeability, while the polar functional groups improve solubility and bioavailability, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, 4-carbamoyl-2-dodecanamidobutanoic acid has been explored as a potential intermediate in the synthesis of bioactive molecules. Its unique chemical properties allow for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities. For instance, researchers have investigated its role in developing enzyme inhibitors and receptor modulators. The carbamoyl group, in particular, is known to interact with biological targets through hydrogen bonding, which can be exploited to enhance binding affinity and specificity. This has led to its incorporation into libraries of compounds screened for pharmacological activity.

The pharmacological potential of 4-carbamoyl-2-dodecanamidobutanoic acid has been further supported by computational studies using molecular modeling techniques. These studies have provided insights into how the compound interacts with biological macromolecules such as proteins and nucleic acids. By predicting binding modes and affinity profiles, researchers can optimize the structure of 4-carbamoyl-2-dodecanamidobutanoic acid or its derivatives to improve their therapeutic efficacy. Additionally, the compound's stability under various conditions has been assessed through spectroscopic analyses, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the integrity of the synthesized compound and its suitability for further biochemical investigations.

One of the most promising applications of 4-carbamoyl-2-dodecanamidobutanoic acid lies in its use as a precursor for peptide mimetics. Peptide-based drugs have revolutionized medicine due to their high specificity and low toxicity; however, their susceptibility to enzymatic degradation limits their clinical utility. By incorporating 4-carbamoyl-2-dodecanamidobutanoic acid into peptide mimetic designs, researchers can create analogs that resist degradation while maintaining biological activity. This approach has been particularly successful in developing treatments for neurological disorders, where peptide-based therapies are highly sought after but challenging to deliver.

The role of 4-carbamoyl-2-dodecanamidobutanoic acid in drug discovery has also been highlighted in several interdisciplinary studies involving cheminformatics and artificial intelligence (AI). These studies leverage large datasets of chemical structures and biological activities to identify novel drug candidates. By integrating machine learning algorithms with traditional pharmacophores derived from compounds like 4-carbamoyl-2-dodecanamidobutanoic acid, researchers can accelerate the discovery process significantly. This synergy between computational methods and experimental chemistry has led to the identification of new lead compounds with improved pharmacokinetic profiles.

Moreover, the environmental impact of synthesizing 4-carbamoyl-2-dodecanamidobutanoic acid has been a topic of interest among sustainable chemistry initiatives. Green chemistry principles have been applied to develop more eco-friendly synthetic routes that minimize waste generation and energy consumption. For example, catalytic hydrogenation methods have replaced traditional oxidative processes, reducing hazardous byproducts while maintaining high yields. Such advancements not only improve the efficiency of producing 4-carbamoyl-2-dodecanamidobutanoic acid but also align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects of 4-carbamoyl-2-dodecanamidobutanoic acid in biomedical research are vast and multifaceted. Ongoing studies aim to explore its potential in treating inflammatory diseases by modulating key signaling pathways involved in inflammation regulation. Additionally, its role in anti-cancer therapies has not been overlooked, with preliminary data suggesting that derivatives of this compound may inhibit tumor growth by targeting specific molecular mechanisms. As research progresses, it is expected that 4-carbamoyl-2-dodecanamidobutanoic acid will continue to play a pivotal role in shaping new therapeutic strategies across various medical disciplines.

In conclusion,4-carbamoyl-2-dodecanamidobutanoic acid (CAS No. 133849-48-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules with diverse therapeutic applications. Advances in synthetic chemistry, computational modeling, and sustainable practices have further enhanced its value as a research tool. As scientists continue to uncover new insights into its properties and applications,4-carbamoyl-2-dodecanamidobutanoic acid is poised to make substantial contributions to medicine and biotechnology.